Cas no 1261930-96-4 (3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid
• CAS No: 1261930-96-4
• MF: C₁₅H₉F₃O₄
• MW: 310.224775075912
• MDL: MFCD18320267
• CID: 1039216
• PubChem ID: 53226178
• Update Time: 2025-05-20

3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-[1,1'-biphenyl]-3,3'-dicarboxylic acid
• DTXSID00689910
• 5-(TrifluoroMethyl)-[1,1/'-biphenyl]-3,3/'-dicarboxylic acid
• [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 5-(trifluoromethyl)-
• 1261930-96-4
• MFCD18320267
• CS-0209335
• BS-20219
• A889561
• 3-(3-CARBOXYPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 5-(Trifluoromethyl)-[1,1'-biphenyl]-3,3'-dicarboxylicacid
• 5-(Trifluoromethyl)[1,1'-biphenyl]-3,3'-dicarboxylic acid
• 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid

• MDL： MFCD18320267
• Inchi： 1S/C15H9F3O4/c16-15(17,18)12-6-10(5-11(7-12)14(21)22)8-2-1-3-9(4-8)13(19)20/h1-7H,(H,19,20)(H,21,22)
• InChI Key： JWRDOJUKPATJKE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 310.04500
• Monoisotopic Mass: 310.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 3.76880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid

Introduction to 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid (CAS No. 1261930-96-4)

3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid, with the CAS number 1261930-96-4, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a carboxylic acid group and a trifluoromethyl group, making it a valuable candidate for various applications, particularly in the development of pharmaceuticals and advanced materials.

The molecular formula of 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid is C₁₄H₈F₃O₃, and its molecular weight is approximately 287.21 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its stability and reactivity. These properties make it an attractive candidate for the synthesis of novel compounds with potential therapeutic applications.

In recent years, significant research has been conducted to explore the biological activities and potential therapeutic uses of 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid effectively inhibits the activity of COX-2, an enzyme involved in the production of inflammatory mediators. This finding suggests its potential as a lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid has also shown promise in cancer research. A 2022 study in Cancer Research demonstrated that this compound can selectively target and inhibit cancer cell proliferation by disrupting key signaling pathways involved in cell growth and survival. Specifically, it was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings highlight the potential of 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid as a novel anticancer agent.

The synthesis of 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 5-trifluoromethylbenzoyl chloride with 3-aminobenzoic acid, followed by further functionalization steps to introduce the carboxylic acid group. The choice of synthetic method depends on factors such as cost, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic routes for this compound.

In addition to its pharmaceutical applications, 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Research published in Advanced Materials in 2020 demonstrated that this compound can be used as an electron-accepting material in OPVs, leading to improved device performance and efficiency.

The safety profile of 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its safety in both laboratory settings and preclinical models. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development.

In conclusion, 3-(3-Carboxyphenyl)-5-(trifluoromethyl)benzoic acid (CAS No. 1261930-96-4) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the pursuit of innovative solutions to pressing medical challenges.